Cas no 107903-02-6 (Methyl 4-(aminooxy)butanoate)

Methyl 4-(aminooxy)butanoate is a versatile bifunctional compound featuring both an aminooxy group and an ester moiety, making it valuable for conjugation and synthetic applications. The aminooxy group enables efficient oxime ligation with aldehydes or ketones, while the ester functionality allows further derivatization or hydrolysis to the corresponding carboxylic acid. This compound is particularly useful in bioconjugation, polymer chemistry, and the synthesis of heterocycles. Its stability under mild conditions and reactivity with carbonyl compounds make it a practical choice for researchers seeking selective and efficient coupling strategies. The product is typically handled under anhydrous conditions to preserve its reactivity.

Methyl 4-(aminooxy)butanoate structure

Product Name:Methyl 4-(aminooxy)butanoate

CAS No:107903-02-6

MF:C₅H₁₁NO₃

MW:133.145741701126

MDL:MFCD26733596

CID:1184439

PubChem ID:54367972

Update Time:2025-11-04

Methyl 4-(aminooxy)butanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-aminooxybutanoate
- SCHEMBL3884213
- EN300-204640
- Methyl 4-(aminooxy)butanoate
- DTXSID20710876
- methyl gamma-aminooxybutyrate
- Methyl4-(aminooxy)butanoate
- 107903-02-6
- FUUBPYWVWFTFGV-UHFFFAOYSA-N
- MDL： MFCD26733596
- Inchi： 1S/C5H11NO3/c1-8-5(7)3-2-4-9-6/h2-4,6H2,1H3
- InChI Key： FUUBPYWVWFTFGV-UHFFFAOYSA-N
- SMILES： O(CCCC(=O)OC)N

Computed Properties

Exact Mass: 133.07393
Monoisotopic Mass: 133.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 84.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 61.6Å²

Experimental Properties

PSA: 61.55

Methyl 4-(aminooxy)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M286908-10mg	Methyl 4-(aminooxy)butanoate	107903-02-6	10mg	$ 50.00	2022-06-04
TRC	M286908-50mg	Methyl 4-(aminooxy)butanoate	107903-02-6	50mg	$ 210.00	2022-06-04
TRC	M286908-100mg	Methyl 4-(aminooxy)butanoate	107903-02-6	100mg	$ 295.00	2022-06-04
Enamine	EN300-204640-0.05g	methyl 4-(aminooxy)butanoate	107903-02-6	0.05g	$182.0	2023-09-16
Enamine	EN300-204640-0.1g	methyl 4-(aminooxy)butanoate	107903-02-6	0.1g	$272.0	2023-09-16
Enamine	EN300-204640-0.25g	methyl 4-(aminooxy)butanoate	107903-02-6	0.25g	$389.0	2023-09-16
Enamine	EN300-204640-0.5g	methyl 4-(aminooxy)butanoate	107903-02-6	0.5g	$613.0	2023-09-16
Enamine	EN300-204640-1.0g	methyl 4-(aminooxy)butanoate	107903-02-6	1g	$785.0	2023-05-24
Enamine	EN300-204640-2.5g	methyl 4-(aminooxy)butanoate	107903-02-6	2.5g	$1539.0	2023-09-16
Enamine	EN300-204640-5.0g	methyl 4-(aminooxy)butanoate	107903-02-6	5g	$2277.0	2023-05-24